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Compound of Interest

3-Bromo-5-methyl-1,2,4-
Compound Name: )
oxadiazole

Cat. No.: B578659

Technical Guide: 3-Bromo-5-methyi-1,2,4-
oxadiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a concise technical overview of the chemical compound 3-Bromo-5-
methyl-1,2,4-oxadiazole, focusing on its chemical identifiers. Despite a comprehensive search
for experimental data, detailed protocols, and biological pathway information, such details for
this specific molecule are not readily available in the public domain. The broader class of
oxadiazoles is known for a wide range of pharmacological activities, suggesting potential areas
of investigation for this compound.[1][2][3][4][5][6][7][8][°]

Chemical Identification

Accurate identification of a chemical compound is critical for all research and development
activities. The standard identifiers for 3-Bromo-5-methyl-1,2,4-oxadiazole are provided below.
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Identifier Value

SMILES CC1=NC(=NO1)Br[10][11][12]

STAIGPZGPQPXIB-UHFFFAOYSA-N[10][11]

InChlKey [12]

Synthesis and Experimental Data

A detailed, experimentally validated synthesis protocol for 3-Bromo-5-methyl-1,2,4-
oxadiazole is not described in the currently available scientific literature. While general
methods for the synthesis of 1,2,4-oxadiazole derivatives are known, a specific procedure for
this brominated and methylated variant has not been published.[4][13][14]

Similarly, no quantitative experimental data regarding the biological activity, physicochemical
properties (beyond basic computed values), or involvement in signaling pathways for 3-Bromo-
5-methyl-1,2,4-oxadiazole has been found in the public domain.

Logical Relationship for Future Research

Given the absence of specific data for 3-Bromo-5-methyl-1,2,4-oxadiazole, a logical workflow
for its initial investigation is proposed. This workflow outlines the necessary steps to
characterize the compound and explore its potential as a research tool or therapeutic agent.
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Caption: Proposed research workflow for the characterization and development of 3-Bromo-5-
methyl-1,2,4-oxadiazole.

Conclusion

3-Bromo-5-methyl-1,2,4-oxadiazole is a defined chemical entity with the SMILES identifier
CC1=NC(=NO1)Br and InChlKey STAIGPZGPQPXIB-UHFFFAOYSA-N.[10][11][12] At present,
there is a lack of published literature detailing its synthesis, experimental protocols, and
biological activity. The provided workflow offers a strategic approach for researchers interested
in exploring the properties and potential applications of this compound. Further investigation
into this and related oxadiazole structures could yield valuable insights for drug discovery and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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